Cas no 89413-18-3 (Butanedioic acid, triethoxy-, monodecyl ester)

89413-18-3 structure
Product name:Butanedioic acid, triethoxy-, monodecyl ester
Butanedioic acid, triethoxy-, monodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, triethoxy-, monodecyl ester
- 4-decoxy-2,3,3-triethoxy-4-oxobutanoate
- DTXSID10753570
- 4-(DECYLOXY)-2,3,3-TRIETHOXY-4-OXOBUTANOATE
- 89413-18-3
-
- Inchi: InChI=1S/C20H38O7/c1-5-9-10-11-12-13-14-15-16-25-19(23)20(26-7-3,27-8-4)17(18(21)22)24-6-2/h17H,5-16H2,1-4H3,(H,21,22)/p-1
- InChI Key: LFWIMHURPXADSX-UHFFFAOYSA-M
- SMILES: CCCCCCCCCCOC(=O)C(C(C(=O)[O-])OCC)(OCC)OCC
Computed Properties
- Exact Mass: 389.25392852g/mol
- Monoisotopic Mass: 389.25392852g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 18
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 94.1Ų
Butanedioic acid, triethoxy-, monodecyl ester Related Literature
-
Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
-
Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
-
Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
-
Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
-
Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
89413-18-3 (Butanedioic acid, triethoxy-, monodecyl ester) Related Products
- 181586-74-3(1,4-Dioxane-2,3-dicarboxylicacid, 5,6-dimethoxy-5,6-dimethyl-, 2,3-dimethyl ester, (2R,3R,5R,6R)-)
- 2137451-91-1(Pyrido[2,1-c][1,4]thiazin-9-amine, octahydro-N-methyl-)
- 620970-24-3(Phenol, 2-chloro-4-(phenylmethoxy)-)
- 1361579-57-8(Methyl 2-hydroxy-3-(perchlorophenyl)isonicotinate)
- 2229390-57-0(4-(azetidin-3-yl)-3-phenyl-1H-pyrazole)
- 1303973-41-2(3-fluoropiperidine-4-carboxylic acid)
- 2228420-98-0(N-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylhydroxylamine)
- 83732-75-6(2-(1-methyl-1H-pyrrol-2-yl)ethan-1-amine)
- 1806748-20-8(2-(Chloromethyl)-3-methyl-5-nitro-4-(trifluoromethoxy)pyridine)
- 1427379-90-5(1-cyclobutylcyclopropan-1-amine hydrochloride)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
